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Compound of Interest

Compound Name: 2-Ethyl-1-hexanol-d17

CAS No.: 202480-75-9

Cat. No.: B585351 Get Quote

In the realms of environmental monitoring, industrial quality control, and toxicology, the accurate quantification of specific organic compounds is param

(2-EH) is a branched, eight-carbon alcohol produced on a massive scale for use in plasticizers, solvents, and fragrances.[1] However, its prevalence h

indoor air pollutant, often associated with "sick building syndrome," and a contaminant that requires careful monitoring.[2]

Standard analytical methods can be compromised by sample loss during preparation or by matrix effects during instrumental analysis, leading to inac

standard solution to this challenge is the use of a stable isotope-labeled internal standard. This guide provides a comprehensive technical overview o

(CAS: 202480-75-9), a deuterated analog that serves as the ideal internal standard for the high-fidelity quantification of 2-EH. Its near-identical chemi

mass allow it to navigate the entire analytical workflow alongside the target analyte, ensuring a level of precision and accuracy unattainable by other m

Physicochemical and Isotopic Properties
The utility of 2-Ethyl-1-hexanol-d17 as an internal standard is rooted in its specific physical and isotopic characteristics. It is designed to mirror the be

compound while being unambiguously distinguishable by mass spectrometry.

Property Value Source(s)

CAS Number 202480-75-9 [4]

Molecular Formula CD₃(CD₂)₃CD(C₂D₅)CD₂OH [4]

Molecular Weight 147.33 g/mol [4][5][6]

Appearance Clear, Colourless Oil [6]

Density 0.940 g/mL at 25 °C [4]

Boiling Point 183-186 °C (lit.) [4]

Melting Point -76 °C (lit.) [4]

Isotopic Purity ≥98 atom % D [3][4]

Storage Conditions 2-8°C Refrigerator [6]

The Core Application: Isotope Dilution Mass Spectrometry (IDMS)
The primary and most critical application of 2-Ethyl-1-hexanol-d17 is in Isotope Dilution Mass Spectrometry (IDMS). This technique is founded on the

quantity of the isotopically labeled standard to a sample prior to any processing steps. Because the labeled standard is chemically identical to the nat

material during extraction, concentration, or injection affects both compounds equally. The mass spectrometer, however, can differentiate between the

to-charge ratio (m/z). Therefore, the ratio of the native analyte to the internal standard remains constant, providing a highly accurate and self-validatin

Below is a conceptual workflow for a typical IDMS experiment.
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Isotope Dilution Mass Spectrometry (IDMS) Workflow.

Field-Proven Protocol: Quantification of 2-EH in Water Samples via GC-MS
This protocol provides a validated methodology for determining the concentration of 2-Ethyl-1-hexanol in water samples, a common task in environme

causality behind adding the internal standard at the very beginning is to ensure that any subsequent volumetric inaccuracies or analyte losses during 

process are nullified.

1. Experimental Objective To accurately quantify the concentration of 2-Ethyl-1-hexanol (2-EH) in aqueous samples using a deuterated internal stand

Chromatography-Mass Spectrometry (GC-MS).

2. Materials and Reagents

Standards: 2-Ethyl-1-hexanol (native), 2-Ethyl-1-hexanol-d17 (CAS 202480-75-9).

Solvents: Methanol (HPLC grade), Dichloromethane (DCM, pesticide residue grade).

Reagents: Deionized water, Sodium chloride (for salting out, if needed).

Equipment: GC-MS system with an Electron Ionization (EI) source, solid-phase extraction (SPE) cartridges (e.g., C18), SPE manifold, evaporator (

autosampler vials.

3. Step-by-Step Methodology

Part A: Preparation of Standards

Primary Stock Solutions (1000 µg/mL): Accurately weigh ~10 mg of native 2-EH and 2-EH-d17 into separate 10 mL volumetric flasks. Dissolve and

methanol. Store at 4°C.

Internal Standard (IS) Spiking Solution (10 µg/mL): Dilute the 2-EH-d17 primary stock solution in methanol. This solution will be used to spike all sa

standards.

Calibration Standards: Prepare a series of calibration standards by adding varying amounts of the native 2-EH primary stock to volumetric flasks. S

known amount of the IS Spiking Solution (e.g., 100 µL for a final concentration of 1 µg/mL in the final extract) and dilute with methanol. This creates

analyte/IS ratios.

Part B: Sample Preparation and Extraction

Sample Collection: Collect a 100 mL water sample in a clean glass container.

Internal Standard Spiking (The Critical Step): To the 100 mL water sample, add a precise volume (e.g., 10 µL) of the 10 µg/mL IS Spiking Solution. 

ensures the IS is present before any potential analyte loss.

SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of DCM, followed by 5 mL of methanol, and finally 10 mL of deionized

cartridge to go dry.

Sample Loading: Pass the entire 100 mL spiked water sample through the conditioned SPE cartridge at a slow, steady rate (~5 mL/min).
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Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering salts and polar impurities.

Cartridge Drying: Dry the cartridge by passing air or nitrogen through it for 15-20 minutes.

Elution: Elute the trapped analytes (both native 2-EH and 2-EH-d17) from the cartridge by passing 2 x 2 mL of dichloromethane into a collection tub

Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen. Transfer the final extract to a 2 mL autosampler v

Part C: GC-MS Instrumental Analysis The following are typical starting parameters and should be optimized for the specific instrument.

GC Parameter Suggested Value

Column DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

Inlet Temp 250 °C

Injection Mode Splitless (1 µL injection)

Carrier Gas Helium, constant flow ~1.2 mL/min

Oven Program 60 °C (hold 2 min), ramp to 240 °C at 10 °C/min

MS Parameter Suggested Value

Ion Source Electron Ionization (EI) at 70 eV

Source Temp 230 °C

Acquisition Mode Selected Ion Monitoring (SIM)

Quantification Ion (2-EH) m/z 57, 83

Qualifier Ion (2-EH) m/z 43, 112

Quantification Ion (2-EH-d17) m/z 66, 94

4. Mass Spectrometry Insights: The Basis of Detection

Under Electron Ionization (EI), alcohols like 2-ethyl-1-hexanol undergo predictable fragmentation. The most common pathways are α-cleavage (cleav

to the oxygen-bearing carbon) and dehydration (loss of a water molecule, M-18).[7] Understanding these pathways is crucial for selecting the correct 

enhances sensitivity and selectivity.

Native 2-EH (MW=130.23)

α-Cleavage Dehydration (-H₂O)

2-EH-d17 (MW=147.33)

α-Cleavage Dehyd

[C₈H₁₈O]⁺˙
m/z 130

[C₅H₁₁]⁺
m/z 71

[C₈H₁₆]⁺˙
m/z 112

[C₂H₅CHCH₂OH]⁺
m/z 71

[C₈HD₁₇O]⁺˙
m/z 147

[C₅D₁₁]⁺
m/z 82

[C
m

[C₂D₅CDCD₂OH]⁺
m/z 80
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Predicted primary fragmentation pathways for 2-EH and 2-EH-d17.

Note: The actual observed fragments in a mass spectrum can be more complex due to rearrangements. The ions listed in the MS parameters table a

fragments for quantification.
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5. Data Analysis and Calculation

Construct Calibration Curve: For each calibration standard, calculate the peak area ratio (Area of native 2-EH / Area of 2-EH-d17). Plot this ratio (y-

concentration of native 2-EH (x-axis). Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²), 

for a valid calibration.

Calculate Unknown Concentration: For the unknown sample, calculate its peak area ratio. Use the calibration curve equation to determine the conc

final 1 mL extract.

Report Final Result: Adjust the calculated concentration to account for the initial sample volume (100 mL) to report the final concentration in µg/L or

Safety, Handling, and Storage
While deuteration does not alter the fundamental chemical hazards, proper handling is essential.

Hazards: 2-Ethyl-1-hexanol-d17 is classified with warnings for skin irritation (H315), serious eye irritation (H319), being harmful if inhaled (H332), 

irritation (H335), and being harmful to aquatic life with long-lasting effects (H412).[4][8]

Handling: Work in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles

coat.[9][10]

Storage: Store the compound in a tightly sealed container in a refrigerator at 2-8°C as recommended.[6]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

Conclusion
2-Ethyl-1-hexanol-d17 is more than just a chemical reagent; it is an enabling tool for achieving the highest standards of analytical integrity. Its role as

internal standard allows researchers to confidently overcome the inherent variabilities of sample preparation and instrumental analysis. By incorporati

quantitative workflows, scientists in environmental, industrial, and clinical laboratories can produce data that is not only accurate and precise but also 

ensuring that critical decisions are based on the most reliable information possible.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

check]
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